molecular formula C12H28N2O4S B098479 Bis(cyclohexylammonium)sulfate CAS No. 17911-61-4

Bis(cyclohexylammonium)sulfate

Cat. No.: B098479
CAS No.: 17911-61-4
M. Wt: 296.43 g/mol
InChI Key: WZBMSCFCEJIJSE-UHFFFAOYSA-N
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Description

Bis(cyclohexylammonium)sulfate, also known as this compound, is a useful research compound. Its molecular formula is C12H28N2O4S and its molecular weight is 296.43 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Cyclohexylamines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

CAS No.

17911-61-4

Molecular Formula

C12H28N2O4S

Molecular Weight

296.43 g/mol

IUPAC Name

cyclohexanamine;sulfuric acid

InChI

InChI=1S/2C6H13N.H2O4S/c2*7-6-4-2-1-3-5-6;1-5(2,3)4/h2*6H,1-5,7H2;(H2,1,2,3,4)

InChI Key

WZBMSCFCEJIJSE-UHFFFAOYSA-N

SMILES

C1CCC(CC1)N.C1CCC(CC1)N.OS(=O)(=O)O

Canonical SMILES

C1CCC(CC1)N.C1CCC(CC1)N.OS(=O)(=O)O

17911-61-4

Synonyms

BCHS
bis(cyclohexylammonium)sulfate

Origin of Product

United States

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